Cas no 80099-80-5 (Pentanedioic acid,2-[[3,5-bis(1,1-dimethylethyl)-4-hydroxyphenyl]methyl]-, 1,5-dimethyl ester)

• Product name: Pentanedioic acid,2-[[3,5-bis(1,1-dimethylethyl)-4-hydroxyphenyl]methyl]-, 1,5-dimethyl ester
• CAS No: 80099-80-5
• MF: C₂₂H₃₄O₅
• MW: 378.50236
• CID: 724569
• PubChem ID: 157604

Pentanedioic acid,2-[[3,5-bis(1,1-dimethylethyl)-4-hydroxyphenyl]methyl]-, 1,5-dimethyl ester Chemical and Physical Properties

Names and Identifiers

• Pentanedioic acid,2-[[3,5-bis(1,1-dimethylethyl)-4-hydroxyphenyl]methyl]-, 1,5-dimethyl ester
• Pentanedioic acid, 2-((3,5-bis(1,1-dimethylethyl)-4-hydroxyphenyl)methyl)-, dimethyl ester
• dimethyl 2-[(3,5-ditert-butyl-4-hydroxyphenyl)methyl]pentanedioate
• DTXSID301000963
• 80099-80-5
• Dimethyl 2-[(3,5-di-tert-butyl-4-hydroxyphenyl)methyl]pentanedioate
• SCHEMBL3939306
• Pentanedioic acid, 2-[[3,5-bis(1,1-dimethylethyl)-4-hydroxyphenyl]methyl]-, dimethyl ester

• Inchi： InChI=1S/C22H34O5/c1-21(2,3)16-12-14(13-17(19(16)24)22(4,5)6)11-15(20(25)27-8)9-10-18(23)26-7/h12-13,15,24H,9-11H2,1-8H3
• InChI Key： WIEBSMBCJXAJHX-UHFFFAOYSA-N
• SMILES： CC(C)(C)C1=CC(=CC(=C1O)C(C)(C)C)CC(CCC(=O)OC)C(=O)OC

Computed Properties

• Exact Mass: 378.24062418g/mol
• Monoisotopic Mass: 378.24062418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 10
• Complexity: 476
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Tautomer Count: 2
• XLogP3: 5.2
• Topological Polar Surface Area: 72.8Ų
• Surface Charge: 0